Cas no 176712-60-0 (3-hydroxy-2-(propan-2-yl)butanoic acid)

• Product Name: 3-hydroxy-2-(propan-2-yl)butanoic acid
• CAS No: 176712-60-0
• Molecular Formula: C₇H₁₄O₃
• Molecular Weight: 146.184262752533
• CID: 2923368
• PubChem ID: 62398642

3-hydroxy-2-(propan-2-yl)butanoic acid Properties

Names and Identifiers

• 3-hydroxy-2-(1-methylethyl)-butyric acid
• 3-hydroxy-2-(propan-2-yl)butanoic acid
• 3-hydroxy-2-(1-methylethyl)-butyricacid
• EN300-1296873
• AKOS011686217
• 3-Hydroxy-2-isopropylbutanoic acid
• SCHEMBL2297452
• G70033
• 176712-60-0

• InChIKey： FZHDIRNCGBBUOS-UHFFFAOYSA-N
• Inchi： 1S/C7H14O3/c1-4(2)6(5(3)8)7(9)10/h4-6,8H,1-3H3,(H,9,10)
• SMILES： OC(C)C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 146.094294304g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 146.094294304g/mol
• Heavy Atom Count: 10
• Complexity: 120
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids